Cas no 946355-82-4 (N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946355-82-4
• MF: C₁₉H₂₂FN₃O₃S
• MW: 391.459686756134
• CID: 6043420
• PubChem ID: 16932448
• Update Time: 2025-06-08

N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide
• N-[(4-fluorophenyl)methyl]-N'-(2-morpholin-4-yl-2-thiophen-3-ylethyl)oxamide
• N1-(4-fluorobenzyl)-N2-(2-morpholino-2-(thiophen-3-yl)ethyl)oxalamide
• AKOS024646113
• F2392-1357
• N'-[(4-fluorophenyl)methyl]-N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
• 946355-82-4

• Inchi： 1S/C19H22FN3O3S/c20-16-3-1-14(2-4-16)11-21-18(24)19(25)22-12-17(15-5-10-27-13-15)23-6-8-26-9-7-23/h1-5,10,13,17H,6-9,11-12H2,(H,21,24)(H,22,25)
• InChI Key： KVHRGUKILGDXDU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NCC(N1CCOCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 391.13659091g/mol
• Monoisotopic Mass: 391.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 98.9Ų

Additional information on N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide

Comprehensive Overview of N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946355-82-4)

The compound N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946355-82-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluorophenyl group, a morpholine ring, and a thiophene moiety, make it a promising candidate for various applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide aligns with this trend due to its modular design, which allows for fine-tuning of pharmacokinetic properties. Its fluorine substitution enhances metabolic stability, while the morpholine and thiophene components contribute to improved solubility and target affinity. These attributes make it a valuable scaffold for developing next-generation bioactive compounds.

From a synthetic chemistry perspective, the preparation of CAS No. 946355-82-4 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. The 4-fluorophenyl group is typically introduced via nucleophilic aromatic substitution, while the morpholine and thiophene segments are incorporated through palladium-catalyzed cross-coupling reactions. Such synthetic routes highlight the compound's compatibility with modern green chemistry principles, minimizing waste and maximizing atom economy.

The pharmacological profile of N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide is under active investigation. Preliminary studies suggest its potential in addressing neurodegenerative disorders and inflammatory conditions, topics that dominate current biomedical searches. Its ability to cross the blood-brain barrier (BBB) has sparked interest in CNS drug development, a hot topic in AI-driven drug design forums. Additionally, its thiophene ring may confer selectivity toward specific enzyme isoforms, reducing off-target effects—a critical consideration in precision oncology.

Beyond therapeutics, CAS No. 946355-82-4 has applications in material science, particularly in the design of organic semiconductors. The conjugated thiophene system enables electron delocalization, making it suitable for optoelectronic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance, aligning with trending searches on "multi-functional compounds" and "convergence technologies."

Quality control and analytical characterization of N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a key concern for researchers sourcing the compound for high-throughput screening (HTS). The growing emphasis on data reproducibility in scientific publications further amplifies the need for rigorous analytical protocols.

In summary, N'-(4-fluorophenyl)methyl-N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946355-82-4) represents a versatile chemical entity with broad-spectrum potential. Its structural complexity and functional diversity position it at the forefront of contemporary research in medicinal chemistry and functional materials. As the scientific community continues to explore its properties, this compound is poised to address some of the most pressing challenges in healthcare innovation and sustainable technology.